Cas no 2247102-60-7 ((1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride)
(1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-6490788
- rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride
- 2247102-60-7
- (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride
-
- Inchi: 1S/C8H13N3.2ClH/c1-2-11-8(3-4-10-11)6-5-7(6)9;;/h3-4,6-7H,2,5,9H2,1H3;2*1H/t6-,7-;;/m1../s1
- InChI Key: ZHYIEKSRBGREHC-GPJOBVNKSA-N
- SMILES: Cl.Cl.N[C@@H]1C[C@H]1C1=CC=NN1CC
Computed Properties
- Exact Mass: 223.0643029g/mol
- Monoisotopic Mass: 223.0643029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
(1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6490788-0.05g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 0.05g |
$440.0 | 2025-03-15 | |
| Enamine | EN300-6490788-0.1g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 0.1g |
$575.0 | 2025-03-15 | |
| Enamine | EN300-6490788-0.25g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 0.25g |
$822.0 | 2025-03-15 | |
| Enamine | EN300-6490788-0.5g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 0.5g |
$1293.0 | 2025-03-15 | |
| Enamine | EN300-6490788-1.0g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 1.0g |
$1658.0 | 2025-03-15 | |
| Enamine | EN300-6490788-2.5g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 2.5g |
$3249.0 | 2025-03-15 | |
| Enamine | EN300-6490788-5.0g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 5.0g |
$4806.0 | 2025-03-15 | |
| Enamine | EN300-6490788-10.0g |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride |
2247102-60-7 | 95.0% | 10.0g |
$7128.0 | 2025-03-15 | |
| Aaron | AR027YST-50mg |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride, trans |
2247102-60-7 | 95% | 50mg |
$630.00 | 2025-02-15 | |
| Aaron | AR027YST-100mg |
rac-(1R,2R)-2-(1-ethyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride, trans |
2247102-60-7 | 95% | 100mg |
$816.00 | 2025-02-15 |
(1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride
Comprehensive Overview of (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride (CAS No. 2247102-60-7)
The compound (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride (CAS No. 2247102-60-7) is a chiral cyclopropane derivative with a pyrazole moiety, widely recognized for its potential applications in pharmaceutical research and organic synthesis. Its unique structural features, including the cyclopropane ring and ethylpyrazole group, make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The dihydrochloride salt form enhances its solubility, facilitating its use in biological assays and formulation studies.
Recent trends in pharmaceutical chemistry highlight the growing interest in chiral amines and heterocyclic compounds, with (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine emerging as a focus due to its stereospecificity and bioactivity. Researchers are exploring its role in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which aligns with the increasing demand for novel neurological disorder treatments. Additionally, its pyrazole scaffold is a common motif in anti-inflammatory and anticancer agents, further broadening its relevance.
The synthesis of CAS 2247102-60-7 involves stereoselective cyclopropanation and subsequent functionalization of the pyrazole ring, often employing asymmetric catalysis techniques. This process underscores the importance of green chemistry principles, as the pharmaceutical industry seeks sustainable methods to reduce waste and improve efficiency. Analytical characterization, including HPLC, NMR, and mass spectrometry, confirms the high purity and enantiomeric excess of the compound, critical for regulatory compliance and reproducibility in research.
From a commercial perspective, (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride is supplied by specialized fine chemical manufacturers under stringent quality control. Its pricing and availability are influenced by factors such as raw material costs and scale-up challenges, which are common topics in industry forums. Researchers frequently search for bulk suppliers or custom synthesis services to procure this compound, reflecting its niche yet growing demand.
In summary, CAS 2247102-60-7 represents a versatile building block in medicinal chemistry, with applications spanning drug design, mechanistic studies, and preclinical development. Its combination of a rigid cyclopropane backbone and a bioactive pyrazole group offers unique opportunities for innovation in therapeutic pipelines. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.
2247102-60-7 ((1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)